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Compound of Interest

Compound Name: Procyanidin B2

Cat. No.: B192186

For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of Procyanidin B2's performance in promoting hair growth against other
alternatives, supported by experimental data from key published studies. The following sections
detail the experimental protocols, quantitative outcomes, and proposed mechanisms of action
to facilitate the replication and extension of these findings.

Executive Summary

Procyanidin B2, a naturally occurring flavonoid found in apples, has demonstrated significant
hair growth-promoting effects in a series of in vitro, in vivo, and human clinical studies.
Research highlights its ability to stimulate the proliferation of hair epithelial cells, induce the
anagen (growth) phase of the hair cycle, and increase hair density and diameter.
Mechanistically, Procyanidin B2 is believed to exert its effects through the inhibition of Protein
Kinase C (PKC) isozymes and by counteracting the catagen-inducing effects of Transforming
Growth Factor-beta (TGF-3). Comparative studies suggest its efficacy is comparable to, and in
some aspects potentially superior to, established hair loss treatments like minoxidil, particularly
concerning side effects.

Quantitative Data Comparison

The following tables summarize the key quantitative findings from pivotal studies on
Procyanidin B2 and its comparators.

Table 1: In Vitro Proliferation of Murine Hair Epithelial Cells
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. Proliferation Rate
Treatment Concentration Source
(% of Control)

Procyanidin B2 30 uM ~300% [1]
Procyanidin C-1 3 uM ~220% [1]
Minoxidil Optimal Concentration  ~160% [2]
(-)-epicatechin Not Specified Minimal Activity [3]

Table 2: In Vivo Hair Growth in C3H Mice (Topical Application)

Mean Hair
Treatment (1%) Regeneration Area  Standard Deviation  Source
(%)
Procyanidin B2 69.6% +21.8% [1]
Procyanidin B3 80.9% +13.0% [1]
Procyanidin C-1 78.3% +7.6% [3]
Minoxidil 81.2% +10.5% [3]
Vehicle (Control) 41.7% +16.3% [1]

Table 3: Human Clinical Trials for Androgenetic Alopecia (Topical Application)
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Change in Change in
. Total Hair Terminal Hair

Treatment Duration Source

Count (per Count (per

0.25 cm?) 0.25 cm?)
1% Procyanidin
B> 4 months +3.67 £ 4.09 Not Reported [4]
Placebo 4 months -2.54 + 4.00 Not Reported [4]
1% Procyanidin
B> 6 months +6.68 £ 5.53 +1.99 + 2.58 [5]
Placebo 6 months +0.08 + 4.56 -0.82 + 3.40 [5]

Detailed Experimental Protocols
In Vitro Murine Hair Epithelial Cell Proliferation Assay

o Cell Isolation and Culture: Hair epithelial cells were isolated from the dorsal skin of
C3H/HeNCrj mice and cultured in MCDB 153 medium. Dermal fibroblasts were obtained
from the EDTA-trypsin-treated dermis of the same mouse strain and cultured in DMEM
medium[2].

o Treatment: Procyanidin B2, purified from apples to a purity exceeding 94% (w/w), was
added to the cell culture at various concentrations. Minoxidil and (-)-epicatechin were used
as comparative compounds][3].

e Assay: The growth-promoting activity was evaluated by measuring the proliferation of the
hair epithelial cells relative to a control group. The cells were cultured for 5 days with the
respective treatments[1].

In Vivo Murine Hair Growth Study
e Animal Model: C3H/HeSlIc mice in the telogen (resting) phase of the hair cycle were used[3].
o Treatment: The dorsal area of the mice was shaved. A 1% solution of Procyanidin B2,

Procyanidin C-1, or minoxidil in a vehicle was topically applied. The vehicle without the active
compounds served as the control[3].
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o Evaluation: The hair-growing activity was assessed by measuring the area of hair

regeneration as a percentage of the total shaven area[1].

Human Clinical Trials for Androgenetic Alopecia

o Study Design: Double-blind, placebo-controlled clinical trials were conducted on male

subjects with androgenetic alopecia[4][5].

o Topical Formulation: A 1% (w/w) Procyanidin B2 tonic was prepared. The formulation

included 70% ethanol, 10% 1,3-butylene glycol, and other excipients. The placebo was the

same vehicle without Procyanidin B2[6].

o Application: Subjects applied approximately 1.8 mL of the tonic to the affected scalp area

twice daily, delivering a daily dose of about 30 mg of Procyanidin B2[6].

» Evaluation: Hair growth was evaluated using macrophotography to determine the change in

the number of total and terminal hairs (defined as hairs with a diameter greater than 60 pm)

in a designated 0.25 cm? area of the scalp. Hair diameter was also measured[5].

Signaling Pathways and Experimental Workflows
Proposed Mechanism of Action of Procyanidin B2
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Caption: Procyanidin B2's proposed mechanism of action in promoting hair growth.
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In Vivo Murine Hair Growth Experimental Workflow

Select C3H Mice
in Telogen Phase

l

Shave Dorsal Area

'

Divide into Treatment Groups:
- Procyanidin B2 (1%)
- Minoxidil (1%)
- Vehicle (Control)

Topical Application of
Respective Solutions

Measure Hair Regeneration
INGCENCH)

Compare Regeneration
Between Groups

Click to download full resolution via product page

Caption: Workflow for the in vivo murine hair growth study.

Human Clinical Trial Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Procyanidin B2 and Hair Growth: A Comparative
Analysis of Published Findings]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192186#replicating-published-findings-on-
procyanidin-b2-s-hair-growth-effects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://img.cosmeticsandtoiletries.com/files/base/allured/all/image/2020/06/ct.CT_116_12_061_09.pdf
https://pubmed.ncbi.nlm.nih.gov/11406858/
https://pubmed.ncbi.nlm.nih.gov/11406858/
https://pubmed.ncbi.nlm.nih.gov/11194183/
https://pubmed.ncbi.nlm.nih.gov/11194183/
https://www.eeose.com/UserFiles/Image/files/pdfler/procyanidinno_b.pdf
https://www.benchchem.com/product/b192186#replicating-published-findings-on-procyanidin-b2-s-hair-growth-effects
https://www.benchchem.com/product/b192186#replicating-published-findings-on-procyanidin-b2-s-hair-growth-effects
https://www.benchchem.com/product/b192186#replicating-published-findings-on-procyanidin-b2-s-hair-growth-effects
https://www.benchchem.com/product/b192186#replicating-published-findings-on-procyanidin-b2-s-hair-growth-effects
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b192186?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

